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Compound of Interest

Compound Name: L-ALANINE (2-13C; 15N)
Cat. No.: B1580368
Get Quote
\ J

Executive Summary: Immediate Safety Status L-Alanine (2-13C; 15N) is a stable isotope-
labeled compound. It is NOT radioactive. Standard radioactive waste protocols (decay-in-
storage, Geiger counter screening) are unnecessary and incorrect for this material. Disposal is
governed by chemical and biological waste regulations, not nuclear regulatory commissions.

Material Characterization & Risk Assessment

As a Senior Application Scientist, it is critical to distinguish between perceived risk (due to the

"isotope” label) and actual chemical risk.

Isotopic Stability

The labels Carbon-13 (

) and Nitrogen-15 (
) are naturally occurring stable isotopes. They do not emit ionizing radiation.

¢ Implication: Do not place this material in radioactive waste streams (e.g.,

or
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bins). Doing so burdens the radioactive waste management system with non-radioactive
mass, increasing disposal costs unnecessarily.

Chemical Safety Profile

L-Alanine is generally recognized as safe (GRAS). However, in a laboratory setting, "non-
hazardous" does not imply "trash can" disposal.

o Environmental Impact: Amino acids act as nutrients. Releasing large quantities into
wastewater increases Biological Oxygen Demand (BOD), potentially disrupting local water
treatment efficacy.

e RCRA Status (USA): L-Alanine is not listed as a P-list (acutely toxic) or U-list (toxic)
hazardous waste under the Resource Conservation and Recovery Act (RCRA).

Property Data

Unlabeled: 56-41-7 (Labeled variants share
CAS Number ' _

chemical properties)
Radioactivity None (Stable Isotope)
RCRA Code None (unless mixed with hazardous solvents)
Flammability Low (Combustible dust potential in large bulk)
Water Solubility High (~166 g/L at 25°C)

Strategic Disposal Decision Matrix

Effective disposal relies on characterizing the waste stream, not just the pure compound. Use
the following logic flow to determine the correct disposal path.
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START: Waste Characterization

Is it mixed with hazardous
chemicals (solvents, acids)?

No (Pure or Aqueous Buffer) '\ Yes (e.g., Acetonitrile, Methanol)

Is it contaminated with STREAM A: Hazardous Chemical Waste
biological material (cells, bacteria)? (RCRA Regulated)

Yes (Cell Media)

Physical State: STREAM B: Biological Waste
Solid or Liquid? (Autoclave/Incinerate)

Solid (Powder) Aqueous Solution (<10%)

STREAM C: Non-Hazardous Chemical Waste

STREAM D: Sanitary Sewer

(Label: 'Non-Regulated Amino Acid’) (ONLY if permitted by local EHS)

Click to download full resolution via product page

Figure 1: Decision logic for segregating L-Alanine (2-13C; 15N) waste streams based on
contamination and physical state.

Detailed Operational Protocols

Stream A: Mixed Chemical Waste (Synthesis &
Extraction)
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Context: Used in metabolomics extraction (e.g., mixed with Methanol/Chloroform) or peptide
synthesis. Directive: The hazard of the solvent dictates the disposal method.

e Segregation: Do not mix halogenated solvents (Chloroform/DCM) with non-halogenated
solvents (Methanol/Acetonitrile).

o Container: Use High-Density Polyethylene (HDPE) or glass carboys compatible with the
solvent.

e Labeling:
o Primary Constituent: e.g., "Methanol (80%)"
o Trace Constituent: "L-Alanine (2-13C; 15N) (<1%)"

o Hazard Checkbox: Flammable / Toxic (matching the solvent).

Stream B: Biological Waste (Cell Culture)

Context: Labeled alanine used as a metabolic tracer in cell culture media. Directive: Biological
safety takes precedence.

o Deactivation:

o Liquid Media: Add bleach (final concentration 10%) for 30 minutes OR autoclave at 121°C
for 20 minutes/15 psi.

o Solid Consumables: Collect plates/flasks in biohazard bags.
e Disposal:
o Once deactivated, liquid waste can typically be drain-disposed (verify with EHS).

o Solids go to regulated medical waste (incineration).[1]

Stream C: Solid Pure Substance (Expired/Excess)

Context: Dry powder remaining in the vial. Directive: Although non-hazardous, lab best
practices discourage trash disposal of chemicals to prevent public alarm or accidental

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1580368/docs?utm_src=pdf-body#l-alanine-2-13c-15n-proper-disposal-procedures-safety-guide
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

exposure.

» Container: Keep in original vial if possible. Tightly cap.

e Secondary Containment: Place vial in a clear zip-lock bag.

o Labeling: Label as "Non-Hazardous Chemical Waste: L-Alanine (Stable Isotope).”

» Hand-off: Submit to your facility's chemical waste team. They will likely "lab pack™ it for
incineration or landfilling in a chemically controlled facility.

Stream D: Aqueous Buffer Solutions

Context: Dissolved in water or PBS, no biologicals, no toxic solvents. Directive: "Dilution is not
the solution to pollution,” but amino acids are biodegradable.

o Check Local Regulations: Many municipalities allow drain disposal of amino acids in small
guantities (<100g).

« Institutional Override:Most universities and pharma labs prohibit drain disposal of ANY
chemical.

o Default Action: If in doubt, collect in a "Non-Hazardous Aqueous" carboy.

o Why? It prevents accidental habituation to pouring chemicals down the drain.

Regulatory & Compliance Framework
EPA & RCRA (United States)

Under 40 CFR 261, a waste is hazardous if it is listed (F, K, P, U lists) or characteristic
(Ignitable, Corrosive, Reactive, Toxic).

e L-Alanine Status: Non-regulated.[2][3]

o Compliance Note: If you mix L-Alanine with Acetonitrile (Listed FO03), the entire mixture
becomes FO03 hazardous waste.

Waste Minimization (Green Chemistry)
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Because

and
labeled compounds are high-value, minimize waste by:

 Aliquotting: Only weigh what is immediately needed to prevent bulk contamination.

 Stability: Store dry at room temperature (desiccated). It is stable for years; do not discard
solely based on arbitrary "1-year" expiration dates unless degradation is visible
(discoloration).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures-safety-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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